Cas no 1057260-27-1 (2-(7-Fluoro-1H-indol-3-yl)ethan-1-ol)

• Product Name: 2-(7-Fluoro-1H-indol-3-yl)ethan-1-ol
• CAS No: 1057260-27-1
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• MDL: MFCD11617198
• CID: 1006273
• PubChem ID: 55268695
• Update Time: 2025-05-22

2-(7-Fluoro-1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(7-Fluoro-1H-indol-3-yl)ethanol
• 1H-INDOLE-3-ETHANOL,7-FLUORO-
• AKOS006315813
• DTXSID90717211
• SCHEMBL4801899
• DB-350728
• 7-Fluoro-1h-indole-3-ethanol
• 2-(7-Fluoro-1H-indol-3-yl)ethan-1-ol
• 1057260-27-1

• MDL： MFCD11617198
• Inchi： 1S/C10H10FNO/c11-9-3-1-2-8-7(4-5-13)6-12-10(8)9/h1-3,6,12-13H,4-5H2
• InChI Key： KTAGFSNEQJNKGY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1NC=C2CCO

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-(7-Fluoro-1H-indol-3-yl)ethan-1-ol

2-(7-Fluoro-1H-indol-3-yl)ethan-1-ol (CAS No. 1057260-27-1): A Comprehensive Overview

2-(7-Fluoro-1H-indol-3-yl)ethan-1-ol, also known by its CAS registry number 1057260-27-1, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic aromatic compounds that are widely recognized for their diverse biological activities. The presence of a fluoro substituent at the 7-position of the indole ring and a hydroxymethyl group at the 3-position introduces unique electronic and steric properties, making this compound a promising candidate for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-(7-fluoroindol-3-yl)ethanol, allowing researchers to explore its potential in drug discovery and development. The compound's structure, characterized by the indole moiety, is particularly appealing due to its ability to interact with various biological targets, including enzymes, receptors, and ion channels. Studies have demonstrated that indole derivatives often exhibit potent bioactivity, making them valuable leads for therapeutic agents.

One of the most notable aspects of CAS No. 1057260-27-1 is its role in medicinal chemistry research. The fluoro group at the 7-position of the indole ring enhances the compound's lipophilicity, which is a critical factor for drug absorption and bioavailability. Additionally, the hydroxymethyl group at the 3-position provides a site for further functionalization, enabling researchers to explore various analogs with improved pharmacokinetic profiles.

Recent studies have focused on the potential of 2-(7-fluoroindol-3-yl)ethanol as a lead compound for treating neurodegenerative diseases. The indole core has been shown to possess antioxidant properties, which are crucial in combating oxidative stress—a key factor in conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, preclinical studies suggest that this compound may modulate key signaling pathways involved in neuronal protection and inflammation.

The synthesis of CAS No. 1057260-27-1 typically involves multi-step reactions that combine principles from organic synthesis and catalysis. One common approach involves the Friedländer synthesis of indoles, followed by fluorination and hydroxylation steps to introduce the desired substituents. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of applications, 2-(7-fluoroindol-3-yl)ethanol has shown promise in several therapeutic areas beyond neurodegenerative diseases. For instance, its ability to inhibit certain kinases makes it a potential candidate for anti-cancer therapies. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases such as arthritis.

The safety profile of CAS No. 1057260-27-1 is another critical aspect that has been extensively studied. Preclinical toxicity studies indicate that this compound exhibits low acute toxicity, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are required to fully assess its safety profile for human use.

In conclusion, 2-(7-fluoroindol-3-y)ethanl (CAS No. 1057260 - 27 - 1) represents a compelling lead compound with diverse biological activities and potential therapeutic applications. Its unique structure and promising preclinical results position it as a valuable asset in drug discovery pipelines. As research continues to uncover its full potential, this compound is expected to play a significant role in advancing novel treatments for various diseases.